Cas no 1181344-87-5 (2-(5-chloro-2-methoxyphenyl)benzoic Acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)benzoic Acid
• CAS No: 1181344-87-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD11932274
• CID: 1207670
• PubChem ID: 52983738
• Update Time: 2025-05-28

2-(5-chloro-2-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)benzoic Acid
• DTXSID80680728
• 2-(5-Chloro-2-methoxyphenyl)benzoic acid, 95%
• 1181344-87-5
• AKOS005821220
• MFCD11932274
• 5'-Chloro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD11932274
• Inchi： 1S/C14H11ClO3/c1-18-13-7-6-9(15)8-12(13)10-4-2-3-5-11(10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： UWXQQAXDUAXRKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)benzoic Acid

Recent Advances in the Study of 2-(5-Chloro-2-Methoxyphenyl)Benzoic Acid (CAS: 1181344-87-5): A Comprehensive Research Brief

2-(5-Chloro-2-methoxyphenyl)benzoic acid (CAS: 1181344-87-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in pharmaceutical research.

The compound's structural features, including the presence of a chloro and methoxy substituent on the phenyl ring, contribute to its unique reactivity and interaction with biological targets. Recent synthetic methodologies have optimized the production of 2-(5-chloro-2-methoxyphenyl)benzoic acid, achieving higher yields and purity levels, which are critical for its application in drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In vitro studies have demonstrated that 2-(5-chloro-2-methoxyphenyl)benzoic acid exhibits promising biological activities, including inhibition of key enzymes involved in inflammatory pathways. For instance, research has shown that the compound can effectively suppress the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

Furthermore, preliminary investigations into the anticancer properties of 2-(5-chloro-2-methoxyphenyl)benzoic acid have revealed its ability to induce apoptosis in certain cancer cell lines. Mechanistic studies indicate that the compound may interfere with cellular signaling pathways that promote tumor growth and survival. While these results are encouraging, further research is needed to elucidate the precise mechanisms of action and to evaluate the compound's efficacy in vivo.

The pharmacokinetic profile of 2-(5-chloro-2-methoxyphenyl)benzoic acid has also been a subject of recent research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability as a drug candidate. Early data suggest that the compound has favorable bioavailability and metabolic stability, although additional optimization may be required to enhance its therapeutic potential.

In conclusion, 2-(5-chloro-2-methoxyphenyl)benzoic acid (CAS: 1181344-87-5) represents a promising candidate for further investigation in the development of novel anti-inflammatory and anticancer agents. Its unique chemical structure and demonstrated biological activities make it a valuable tool for medicinal chemists and pharmacologists. Future research should focus on advancing the compound through preclinical studies, with the ultimate goal of translating these findings into clinically relevant therapeutics. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration in bridging the gap between chemical synthesis and biomedical application.